Cas no 112665-42-6 (Ethyl 7-hydroxy-7-phenylheptanoate)
112665-42-6 structure
Product Name:Ethyl 7-hydroxy-7-phenylheptanoate
CAS No:112665-42-6
MF:C15H22O3
MW:250.333384990692
CID:1033251
PubChem ID:15125093
Update Time:2025-04-20
Ethyl 7-hydroxy-7-phenylheptanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 7-hydroxy-7-phenylheptanoate
- 7-hydroxy-7-phenyl-heptanoic acid ethyl ester
- AGN-PC-003USX
- AK119647
- ethyl 7-hydroxy-7-phenyl-heptanoate
- KB-253910
- SureCN711239
- 7-Hydroxy-7-phenylheptanoic acid ethyl ester
- CBLRKMHGDTXYKT-UHFFFAOYSA-N
- DTXSID20568612
- Ethyl7-hydroxy-7-phenylheptanoate
- SCHEMBL711239
- 112665-42-6
-
- Inchi: 1S/C15H22O3/c1-2-18-15(17)12-8-4-7-11-14(16)13-9-5-3-6-10-13/h3,5-6,9-10,14,16H,2,4,7-8,11-12H2,1H3
- InChI Key: CBLRKMHGDTXYKT-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)CCCCCC(=O)OCC
Computed Properties
- Exact Mass: 250.15689456g/mol
- Monoisotopic Mass: 250.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.045
Ethyl 7-hydroxy-7-phenylheptanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116660-1g |
Ethyl 7-hydroxy-7-phenylheptanoate |
112665-42-6 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM128608-1g |
ethyl 7-hydroxy-7-phenylheptanoate |
112665-42-6 | 95% | 1g |
$333 | 2023-01-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757512-1g |
Ethyl 7-hydroxy-7-phenylheptanoate |
112665-42-6 | 95% | 1g |
¥2444.00 | 2024-08-09 |
Ethyl 7-hydroxy-7-phenylheptanoate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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